4-[4-(3-Phenyl-quinoxalin-2-yl)-phenoxy]-phthalonitrile

• Molecular Formula: C28H16N4O
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 4-[4-(3-phenylquinoxalin-2-yl)phenoxy]benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C28H16N4O/c29-17-21-12-15-24(16-22(21)18-30)33-23-13-10-20(11-14-23)28-27(19-6-2-1-3-7-19)31-25-8-4-5-9-26(25)32-28/h1-16H
• InChI Key: RVGHGVDOCRJXRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2C4=CC=C(C=C4)OC5=CC(=C(C=C5)C#N)C#N

Description

4-[4-(3-Phenyl-quinoxalin-2-yl)-phenoxy]-phthalonitrile is a complex organic compound that belongs to the class of quinoxaline derivatives Quinoxalines are nitrogen-containing heterocyclic compounds known for their diverse biological and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(3-Phenyl-quinoxalin-2-yl)-phenoxy]-phthalonitrile typically involves multiple steps, starting with the preparation of the quinoxaline core. One common method involves the condensation of o-phenylenediamine with a 1,2-dicarbonyl compound to form the quinoxaline ring . The phenyl group is then introduced through a substitution reaction, followed by the attachment of the phenoxy group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of green chemistry principles to minimize waste and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

4-[4-(3-Phenyl-quinoxalin-2-yl)-phenoxy]-phthalonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoxaline N-oxides, which have different biological activities.

Reduction: Reduction reactions can convert the quinoxaline ring to its dihydro form, altering its electronic properties.

Substitution: The phenyl and phenoxy groups can be substituted with other functional groups to create derivatives with different properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Substitution reactions often involve halogenated reagents and catalysts like palladium or copper.

Major Products

Scientific Research Applications

4-[4-(3-Phenyl-quinoxalin-2-yl)-phenoxy]-phthalonitrile has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and solar cells.

Mechanism of Action

The mechanism of action of 4-[4-(3-Phenyl-quinoxalin-2-yl)-phenoxy]-phthalonitrile involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes . In cancer research, it has been shown to induce apoptosis in cancer cells by activating specific signaling pathways .

Comparison with Similar Compounds

Similar Compounds

2,3-Diphenyl-quinoxaline: Similar in structure but lacks the phthalonitrile group, resulting in different chemical and biological properties.

2,3-Diphenyl-pyrido[2,3-b]pyrazine: Another analogue with a pyridine ring, exhibiting different electronic properties and applications.